Cas no 42021-37-4 (1-Pentanone,1-(4-fluorophenyl)-5-(3,4,6,7,12,12a-hexahydropyrazino[1',2':1,6]pyrido[3,4-b]indol-2(1H)-yl)-)

• Product Name: 1-Pentanone,1-(4-fluorophenyl)-5-(3,4,6,7,12,12a-hexahydropyrazino[1',2':1,6]pyrido[3,4-b]indol-2(1H)-yl)-
• CAS No: 42021-37-4
• MF: C₂₅H₂₈FN₃O
• MW: 405.507729530334
• CID: 333875
• PubChem ID: 3038964
• Update Time: 2025-04-19

1-Pentanone,1-(4-fluorophenyl)-5-(3,4,6,7,12,12a-hexahydropyrazino[1',2':1,6]pyrido[3,4-b]indol-2(1H)-yl)- Chemical and Physical Properties

Names and Identifiers

• 1-Pentanone,1-(4-fluorophenyl)-5-(3,4,6,7,12,12a-hexahydropyrazino[1',2':1,6]pyrido[3,4-b]indol-2(1H)-yl)-
• AC1MI5XN
• DTXSID10962185
• 42021-37-4
• 1-Pentanone, 1-(4-fluorophenyl)-5-(3,4,6,7,12,12a-hexahydropyrazino(1',2':1,6)pyrido(3,4-b)indol-2(1H)-yl)-, (+-)-
• 1-(4-Fluorophenyl)-5-(3,4,6,7,12,12a-hexahydropyrazino[1',2':1,6]pyrido[3,4-b]indol-2(1H)-yl)pentan-1-one

• Inchi： 1S/C25H28FN3O/c26-19-10-8-18(9-11-19)25(30)7-3-4-12-28-13-14-29-17-24-22(15-20(29)16-28)21-5-1-2-6-23(21)27-24/h1-2,5-6,8-11,20,27H,3-4,7,12-17H2
• InChI Key： HPPIFYLDMCQPCC-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)C(CCCCN1CCN2CC3=C(C4C=CC=CC=4N3)CC2C1)=O

Computed Properties

• Exact Mass: 405.222
• Monoisotopic Mass: 405.222
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 30
• Rotatable Bond Count: 6
• Complexity: 593
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 39.3Ų

Experimental Properties

• Density: 1.26
• Boiling Point: 599.4°Cat760mmHg
• Flash Point: 316.3°C
• Refractive Index: 1.659